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Compound of Interest

Compound Name: N6-Cyclohexyladenosine

Cat. No.: B1676892

Introduction

N6-Cyclohexyladenosine (CHA) is a potent and selective agonist for the adenosine Al
receptor, with significantly lower affinity for A2A and A3 receptors.[1][2] Its high affinity and
selectivity make it a valuable tool in pharmacological research for studying the physiological
and pathological roles of the adenosine Al receptor. Applications include research in
cardiovascular function, neuroscience, and sleep regulation.[1][3][4] To ensure accurate and
reproducible experimental results, proper preparation and storage of N6-
Cyclohexyladenosine stock solutions are critical. Dimethyl sulfoxide (DMSO) is a commonly
used solvent for dissolving N6-Cyclohexyladenosine due to its high solubilizing capacity for
this compound.[5][6] This document provides a detailed protocol for the preparation, storage,
and handling of N6-Cyclohexyladenosine stock solutions in DMSO.

Physicochemical Properties

A summary of the key physicochemical properties of N6-Cyclohexyladenosine is provided in
the table below. This information is essential for calculating the required mass of the compound
to achieve a desired stock solution concentration.
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Property Value Reference
Molecular Formula C16H23N504 [51[7]
Molecular Weight 349.38 g/mol [51[7]

CAS Number 36396-99-3 [7]
Appearance White to Off-White Solid [8]

Purity >98% [6]
Solubility in DMSO :5 r:);:i)mM (approximately [4][5]

Experimental Protocol: Preparation of a 10 mM N6-
Cyclohexyladenosine Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of N6-Cyclohexyladenosine
in DMSO. The concentration can be adjusted based on specific experimental needs by
modifying the mass of N6-Cyclohexyladenosine accordingly.

Materials

» N6-Cyclohexyladenosine (solid powder)

¢ Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

e Microcentrifuge tubes or amber glass vials

o Calibrated analytical balance

e \ortex mixer

o Pipettes and sterile pipette tips

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure
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o Preparation: Before starting, ensure the work area is clean and that all necessary equipment
is readily available. It is recommended to allow the N6-Cyclohexyladenosine vial to
equilibrate to room temperature for at least 60 minutes before opening to minimize
condensation.

e Mass Calculation: To prepare a 10 mM stock solution, calculate the required mass of N6-
Cyclohexyladenosine. For example, to prepare 1 mL of a 10 mM solution:

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

o Mass (mg) = 10 mmol/L x 0.001 L x 349.38 g/mol x 1000 mg/g = 3.49 mg

» Weighing: Carefully weigh out the calculated mass of N6-Cyclohexyladenosine using a
calibrated analytical balance and transfer it to a sterile microcentrifuge tube or amber glass
vial.

e Solvent Addition: Add the desired volume of anhydrous DMSO to the tube/vial containing the
N6-Cyclohexyladenosine. For the example above, add 1 mL of DMSO.

» Dissolution: Tightly cap the tube/vial and vortex thoroughly until the solid is completely
dissolved. Gentle warming or sonication may be used to aid dissolution if necessary.[5]
Visually inspect the solution to ensure there are no undissolved particulates.

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the
compound, it is recommended to aliquot the stock solution into smaller, single-use volumes
in sterile microcentrifuge tubes.[4][9] Store the aliquots at -20°C for up to one year or at
-80°C for up to two years.[4][5][9]

Safety Precautions

* N6-Cyclohexyladenosine is a bioactive compound. Standard laboratory safety practices
should be followed.

e Wear appropriate PPE, including gloves, a lab coat, and safety glasses, when handling the
compound and its solutions.

» Handle DMSO with care, as it can facilitate the absorption of substances through the skin.
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 All procedures should be performed in a well-ventilated area or a chemical fume hood.

Diagrams
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Caption: Workflow for preparing N6-Cyclohexyladenosine stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1676892?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

